Cas no 175131-66-5 (2,5-Diazabicyclo[2.2.1]heptane,2-methyl-5-pyrazinyl-, (1R)- (9CI))

• Product Name: 2,5-Diazabicyclo[2.2.1]heptane,2-methyl-5-pyrazinyl-, (1R)- (9CI)
• CAS No: 175131-66-5
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 111800
• PubChem ID: 121226736
• Update Time: 2025-04-18

2,5-Diazabicyclo[2.2.1]heptane,2-methyl-5-pyrazinyl-, (1R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane,2-methyl-5-pyrazinyl-, (1R)- (9CI)
• (1R,4R)-5-methyl-2-pyrazin-2-yl-2,5-diazabicyclo[2.2.1]heptane
• 2,5-Diazabicyclo[2.2.1]heptane,2-methyl-5-pyrazinyl-,(1R)-(9CI)
• 175131-66-5
• (1R)-1-(5-Methylpyrazin-2-yl)-2,5-diazabicyclo[2.2.1]heptane

• Inchi： 1S/C10H14N4/c1-7-3-12-9(5-11-7)10-2-8(4-14-10)13-6-10/h3,5,8,13-14H,2,4,6H2,1H3/t8?,10-/m1/s1
• InChI Key： YGGCQYBPKZVEBF-LHIURRSHSA-N
• SMILES： N1CC2C[C@]1(C1C=NC(C)=CN=1)CN2

Computed Properties

• Exact Mass: 190.122
• Monoisotopic Mass: 190.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 49.8Ų